Cas no 2757835-75-7 ((2S)-3-(2-oxopyrrolidin-1-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: (2S)-3-(2-oxopyrrolidin-1-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2757835-75-7
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• CID: 6175336
• PubChem ID: 165751755
• Update Time: 2025-06-18

(2S)-3-(2-oxopyrrolidin-1-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2757835-75-7
• (2S)-3-(2-oxopyrrolidin-1-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-37101542

• Inchi： 1S/C11H16N2O5/c1-2-6-18-11(17)12-8(10(15)16)7-13-5-3-4-9(13)14/h2,8H,1,3-7H2,(H,12,17)(H,15,16)/t8-/m0/s1
• InChI Key： ICTUZHIIAVFRSE-QMMMGPOBSA-N
• SMILES： O=C1CCCN1C[C@@H](C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 256.10592162g/mol
• Monoisotopic Mass: 256.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-3-(2-oxopyrrolidin-1-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Introduction to (2S)-3-(2-oxopyrrolidin-1-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic Acid (CAS No. 2757835-75-7)

(2S)-3-(2-oxopyrrolidin-1-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2757835-75-7, is a complex organic molecule with a unique structural framework that makes it a promising candidate for various therapeutic applications. The intricate arrangement of functional groups within its molecular structure, including the presence of an amino group, a carboxylic acid group, and a pyrrolidine moiety, contributes to its versatile reactivity and potential biological activity.

The compound's stereochemistry, specifically the (2S) configuration, is critical to its pharmacological properties. Stereoisomers can exhibit vastly different biological activities due to their distinct spatial arrangements, and the (2S) configuration of this compound is believed to enhance its binding affinity and efficacy in biological systems. This aspect has been a focal point in recent research, as understanding and manipulating stereochemistry is key to developing more effective and targeted therapeutics.

In recent years, there has been a surge in interest regarding the development of novel compounds that can modulate biological pathways associated with various diseases. The (2S)-3-(2-oxopyrrolidin-1-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid has shown promise in preclinical studies as a potential modulator of enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and metabolic diseases. Its ability to interact with specific targets in the body makes it an attractive candidate for drug development.

The pyrrolidine ring in the molecular structure of this compound is particularly noteworthy. Pyrrolidine derivatives are known for their broad range of biological activities and have been extensively studied for their potential applications in medicine. The presence of this moiety in the compound suggests that it may possess properties such as enhanced solubility and bioavailability, which are crucial for effective drug delivery. Additionally, the pyrrolidine ring can serve as a scaffold for further chemical modifications, allowing researchers to fine-tune its pharmacological properties.

The carboxylic acid group and the amino group in the compound's structure provide numerous opportunities for chemical derivatization. These functional groups can be used to create esters, amides, or other derivatives that may exhibit improved pharmacokinetic profiles or enhanced binding affinity to biological targets. Such modifications are often employed in drug development to optimize the therapeutic efficacy of a compound while minimizing side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in understanding the interactions between (2S)-3-(2-oxopyrrolidin-1-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid and its target proteins. By simulating these interactions, scientists can gain insights into how the compound might behave within living systems and identify potential areas for optimization.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as asymmetric catalysis has been crucial in achieving the desired stereochemical configuration. These synthetic strategies not only highlight the ingenuity of modern chemistry but also underscore the importance of precision in drug development.

In clinical research, the potential therapeutic applications of this compound are being explored through various preclinical studies. These studies aim to evaluate its safety profile, pharmacokinetic behavior, and biological activity in vitro and in vivo. Preliminary results have shown encouraging signs regarding its efficacy in modulating key pathways associated with several diseases. However, further research is needed to fully understand its therapeutic potential and to identify any potential adverse effects.

The role of computational tools in drug discovery cannot be overstated. High-throughput screening (HTS) techniques combined with machine learning algorithms have accelerated the process of identifying promising candidates like (2S)-3-(2-oxopyrrolidin-1-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid. These methods allow researchers to rapidly test thousands of compounds against various biological targets, thereby streamlining the drug discovery pipeline. The integration of computational biology with traditional experimental approaches has revolutionized how new drugs are developed.

The environmental impact of pharmaceutical research is also an important consideration. Sustainable synthetic methods are being developed to minimize waste and reduce energy consumption during drug production. Green chemistry principles are being applied to optimize synthetic routes for compounds like this one, ensuring that their development is both efficient and environmentally friendly.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms are essential to translate preclinical findings into clinical reality. As our understanding of biological systems continues to grow, so too does our ability to develop innovative therapeutics that address unmet medical needs.